Cas no 37614-59-8 (3-(4-Methoxyphenyl)prop-2-yn-1-ol)

3-(4-Methoxyphenyl)prop-2-yn-1-ol is a versatile intermediate in organic synthesis, characterized by its alkyne and hydroxyl functional groups attached to a methoxyphenyl backbone. This compound is particularly valuable in the preparation of pharmaceuticals, agrochemicals, and advanced materials due to its reactivity in click chemistry, Sonogashira coupling, and other cross-coupling reactions. The presence of the methoxy group enhances electron density, facilitating selective modifications. Its stable yet reactive structure makes it suitable for constructing complex molecular architectures. High purity and consistent quality ensure reliable performance in research and industrial applications, particularly in the development of bioactive compounds and functional polymers.
3-(4-Methoxyphenyl)prop-2-yn-1-ol structure
37614-59-8 structure
Product Name:3-(4-Methoxyphenyl)prop-2-yn-1-ol
CAS No:37614-59-8
MF:C10H10O2
MW:162.185203075409
MDL:MFCD00168845
CID:296964
PubChem ID:12003191
Update Time:2025-10-20

3-(4-Methoxyphenyl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Methoxyphenyl)prop-2-yn-1-ol
    • 2-Propyn-1-ol,3-(4-methoxyphenyl)-
    • 3-(4-METHOXY-PHENYL)-PROP-2-YN-1-OL
    • 3-(4-methoxylphenyl)-2-propyn-1-ol
    • 3-(4-Methoxyphenyl)-2-propyn-1-ol
    • 3-(4-methoxyphenyl)-prop-2-yn-1-ol
    • 3-(4-methoxyphenyl)prop-2-ynyl alcohol
    • 3-(p-methoxyphenyl)propargyl alcohol
    • F2147-0722
    • DTXSID50475628
    • 37614-59-8
    • AKOS005216109
    • 3-(4'-Methoxyphenyl)-2-propyn-1-ol
    • EN300-235753
    • SCHEMBL6168268
    • FT-0691914
    • A912897
    • MFCD00168845
    • SB36912
    • SUSLWESCFPXNRH-UHFFFAOYSA-N
    • A50681
    • CS-0433350
    • HS-3701
    • MDL: MFCD00168845
    • Inchi: 1S/C10H10O2/c1-12-10-6-4-9(5-7-10)3-2-8-11/h4-7,11H,8H2,1H3
    • InChI Key: SUSLWESCFPXNRH-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C#CCO)=CC=1

Computed Properties

  • Exact Mass: 162.06800
  • Monoisotopic Mass: 162.068079557g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 179
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46000
  • LogP: 1.03900

3-(4-Methoxyphenyl)prop-2-yn-1-ol Security Information

  • Storage Condition:Sealed in dry,2-8°C

3-(4-Methoxyphenyl)prop-2-yn-1-ol Customs Data

  • HS CODE:2909499000
  • Customs Data:

    China Customs Code:

    2909499000

    Overview:

    2909499000 Other ether alcohols and their halogenation\sulfonation\Nitrosative or nitrosative derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909499000. ether-alcohols and their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

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Additional information on 3-(4-Methoxyphenyl)prop-2-yn-1-ol

Comprehensive Guide to 3-(4-Methoxyphenyl)prop-2-yn-1-ol (CAS No. 37614-59-8): Properties, Applications, and Industry Insights

3-(4-Methoxyphenyl)prop-2-yn-1-ol (CAS No. 37614-59-8) is a specialized organic compound widely recognized for its unique molecular structure and versatile applications in pharmaceuticals, agrochemicals, and material science. This methoxyphenyl derivative features a propargyl alcohol moiety, making it a valuable intermediate in synthetic chemistry. Researchers and industries increasingly focus on this compound due to its potential in developing bioactive molecules and advanced materials.

The growing demand for high-purity chemical intermediates like 3-(4-Methoxyphenyl)prop-2-yn-1-ol aligns with trends in green chemistry and sustainable synthesis. Recent studies highlight its role in click chemistry reactions, a hot topic in drug discovery and polymer science. Users frequently search for "CAS 37614-59-8 solubility," "synthesis of propargyl alcohol derivatives," or "3-(4-Methoxyphenyl)prop-2-yn-1-ol suppliers," reflecting its commercial and academic relevance.

From a structural perspective, the compound’s alkynyl group and aromatic methoxy substituent enable diverse functionalization pathways. Its molecular weight (162.19 g/mol) and melting point (typically 45–50°C) are critical parameters for formulation scientists. Innovations in catalytic coupling reactions often utilize this compound as a building block, addressing search queries like "Sonogashira reaction with 3-(4-Methoxyphenyl)prop-2-yn-1-ol."

In the pharmaceutical sector, 3-(4-Methoxyphenyl)prop-2-yn-1-ol serves as a precursor for neuroprotective agents and anti-inflammatory drugs. Its electron-rich aromatic system enhances binding affinity in target molecules, a feature explored in recent AI-driven drug design studies. Environmental concerns also drive interest in its biodegradability and low toxicity profile, frequently queried as "eco-friendly propargyl alcohols."

For manufacturers, optimizing the scalable synthesis of CAS 37614-59-8 remains a priority. Techniques like continuous flow chemistry and microwave-assisted synthesis are gaining traction to improve yield and reduce waste. Analytical methods such as HPLC purity testing and NMR characterization ensure compliance with industry standards, addressing search terms like "3-(4-Methoxyphenyl)prop-2-yn-1-ol HPLC method."

Emerging applications in organic electronics and photocatalysis further elevate the compound’s profile. Its conjugated system contributes to charge transport properties, relevant to OLED materials and solar cell research. These cutting-edge uses respond to trending searches such as "propargyl alcohols in energy storage" or "methoxyphenyl compounds for optoelectronics."

In conclusion, 3-(4-Methoxyphenyl)prop-2-yn-1-ol (CAS No. 37614-59-8) exemplifies the intersection of innovation and practicality in modern chemistry. Its adaptability across disciplines—from medicinal chemistry to renewable energy—positions it as a compound of enduring significance. Future research may unlock novel derivatives, answering user queries like "new applications of 4-methoxyphenyl alkynes" and "safety data for CAS 37614-59-8."

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